4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-(4-(4-fluoro-2-hydroxybenzoyl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-
Overview
Description
This compound is a derivative of 4H-Pyrido[1,2-a]pyrimidin-4-one. It has a complex structure with a piperidinyl group attached to a fluoro-hydroxybenzoyl group, which is further connected to a tetrahydro-pyrido-pyrimidinone group .
Synthesis Analysis
The synthesis of this compound is not straightforward and requires advanced knowledge in organic chemistry. The synthesis process involves the formation of the pyrido-pyrimidinone core, followed by the introduction of the piperidinyl and fluoro-hydroxybenzoyl groups .Molecular Structure Analysis
The molecular structure of this compound is quite complex due to the presence of multiple functional groups. The presence of the fluoro-hydroxybenzoyl group adds polarity to the molecule, while the piperidinyl group introduces a cyclic structure .Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be influenced by the presence of the fluoro-hydroxybenzoyl and piperidinyl groups. These groups can participate in various chemical reactions, such as nucleophilic substitution or elimination .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluoro-hydroxybenzoyl group could increase the compound’s polarity, potentially affecting its solubility and reactivity .Scientific Research Applications
- R-84852 is utilized in airborne remote sensing systems, particularly unmanned aerial vehicles (UAVs) , for Antarctic research. Despite the harsh climatic conditions, UAVs equipped with R-84852-based sensors provide valuable data on meteorology, electromagnetic fields, and light. These insights enhance our understanding of the Antarctic environment .
- China’s Antarctic research program extensively employs R-84852-equipped UAVs. These platforms enhance scientific data collection across diverse disciplines, including biology, geology, and climate science. However, challenges remain, such as optimizing flight endurance and sensor calibration .
Aeromechanics and Atmospheric Studies
Chinese National Antarctic Research
Future Directions
Mechanism of Action
Target of Action
R 84852, also known as “4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-(4-(4-fluoro-2-hydroxybenzoyl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-”, is an impurity of paliperidone . Paliperidone is a combined serotonin (5-HT2) and dopamine (D2) receptor antagonist . Therefore, it can be inferred that the primary targets of R 84852 could be the serotonin and dopamine receptors.
properties
IUPAC Name |
3-[2-[4-(4-fluoro-2-hydroxybenzoyl)piperidin-1-yl]ethyl]-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28FN3O4/c1-14-17(23(31)27-9-2-3-19(28)22(27)25-14)8-12-26-10-6-15(7-11-26)21(30)18-5-4-16(24)13-20(18)29/h4-5,13,15,19,28-29H,2-3,6-12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHJQSCQRKCIFRU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N2CCCC(C2=N1)O)CCN3CCC(CC3)C(=O)C4=C(C=C(C=C4)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28FN3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
152542-03-5 |
Source
|
| Record name | R-84852 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0152542035 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | R-84852 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3356VUM787 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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